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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of DO 710
(DOWSIL™ 710 Fluid) as a high-temperature lubricant in various research and development
applications. This document outlines the material's key properties, detailed experimental
protocols for performance evaluation, and an overview of its lubrication and thermal
degradation mechanisms.

Introduction to DO 710 Fluid

DO 710, commercially known as DOWSIL™ 710 Fluid, is a polyphenylmethylsiloxane-based
fluid renowned for its exceptional thermal stability and performance at elevated temperatures.
[1][2][3] Its chemical structure, which incorporates phenyl groups, imparts high resistance to
oxidation and thermal degradation, making it a suitable lubricant for applications where
conventional mineral oils or other synthetic fluids would fail.[4] It finds use in lubricating timing
devices, instruments, and bearings operating at temperatures ranging from 0°C to 260°C.[1]

Data Presentation: Physical and Thermal Properties

The following tables summarize the key physical and thermal properties of DO 710 Fluid. This
data is essential for designing experiments and understanding the lubricant's behavior under
specific operating conditions.

Table 1: General and Physical Properties of DOWSIL™ 710 Fluid
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Property Value Units
Appearance Colorless to light straw liquid

Chemical Type Polyphenylmethylsiloxane

Viscosity at 25°C 500 mmz/s
Specific Gravity at 25°C 1.110

Flash Point (Open Cup) >302 (>575) °C (°F)
Pour Point -22 °C
Refractive Index at 25°C 1.5330

Volatility (24 hrs at 200°C) <2 %

Source: DOWSIL™ 710 Fluid Technical Data Sheet[5][6]

Table 2: Thermal Properties of DOWSIL™ 710 Fluid

Property Value Units
Service Temperature Range 0to 260 °C

Thermal Conductivity at 25°C 0.14 W/m-K
Specific Heat at 25°C 1.42 Jig-°C

Source: DOWSIL™ 710 Fluid Technical Data Sheet and general silicone fluid data[2][7][8]

Experimental Protocols

The following are detailed protocols for evaluating the performance of DO 710 as a high-
temperature lubricant. These are based on standardized ASTM test methods.

Protocol 1: High-Temperature Bearing Life Test (Adapted
from ASTM D3336)
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This protocol evaluates the endurance and performance of DO 710 in ball bearings operating
at high temperatures and speeds.

Objective: To determine the functional life of DO 710 as a lubricant in high-temperature bearing
applications.

Materials and Equipment:

¢ High-temperature grease life tester

e SAE No. 204 size ball bearings

» Syringe for lubricant application

e Solvents for cleaning (e.g., heptane, isopropanol)
e Oven for drying bearings

e DO 710 Fluid

Procedure:

» Bearing Preparation: Thoroughly clean the test bearings with a suitable solvent to remove
any preservative oils. Dry the bearings completely in an oven.

o Lubricant Application: Apply a precise amount of DO 710 Fluid to the clean, dry bearing. The
amount will depend on the bearing size and test parameters, but a typical starting point is to
fill 30-50% of the free space within the bearing.

o Test Setup: Install the lubricated bearing into the high-temperature grease life tester.
e Test Operation:
o Set the desired test temperature (e.g., 200°C, 230°C, 260°C).

o Set the rotational speed (e.g., 10,000 rpm).[9][10]
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o Begin the test. The tester will rotate the bearing under a light load at the set temperature
and speed.

o Data Collection: Monitor the bearing temperature and the power consumption of the drive
motor. An increase in either of these parameters can indicate lubricant degradation and
impending bearing failure.

e Test Conclusion: The test is concluded when the bearing fails (e.g., seizes, becomes
excessively noisy) or after a predetermined number of operating hours.

e Analysis: Record the total operating hours until failure. A longer life indicates better high-
temperature performance of the lubricant.

Protocol 2: Wear Preventive Characteristics (Adapted
from ASTM D4172 - Four-Ball Method)

This protocol assesses the anti-wear properties of DO 710 under controlled high-temperature
and load conditions.

Objective: To evaluate the ability of DO 710 to protect against wear in sliding steel-on-steel
contacts at elevated temperatures.

Materials and Equipment:

Four-Ball Wear Test Machine

Steel test balls (grade 25)

Microscope for measuring wear scars

Solvents for cleaning

DO 710 Fluid

Procedure:

o Ball Cleaning: Thoroughly clean the four steel balls with a suitable solvent and dry them
completely.
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e Test Setup:

o Place three of the clean balls in the test cup.

o Add enough DO 710 Fluid to cover the three balls.

o Place the fourth ball in the chuck that will hold it in place above the three stationary balls.
e Test Operation:

o Assemble the test cup into the four-ball tester.

o Apply the desired load (e.g., 40 kgf).[11][12]

o Set the desired temperature (e.g., 150°C, 200°C).

o Set the rotational speed (e.g., 1200 rpm).[11]

o Start the test and run for a specified duration (e.g., 60 minutes).[12]
e Wear Scar Measurement:

o After the test, disassemble the apparatus and clean the three lower balls with solvent.

o Using a microscope, measure the diameter of the wear scar on each of the three lower
balls in two directions (parallel and perpendicular to the direction of sliding).

e Analysis: Calculate the average wear scar diameter. A smaller average wear scar indicates
better anti-wear properties of the lubricant.

Lubrication and Degradation Mechanism

The high-temperature stability of DO 710 is attributed to the presence of phenyl groups on the
siloxane backbone. These groups provide steric hindrance and have a higher resistance to
oxidation compared to methyl groups found in standard polydimethylsiloxanes.[13]

At elevated temperatures, two primary degradation pathways can occur:
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o Depolymerization: At lower to moderate high temperatures, the siloxane chain can undergo
rearrangement, leading to the formation of volatile cyclic siloxanes. This process is often
initiated at the chain ends.

o Oxidative Degradation: In the presence of oxygen, the organic side chains (methyl and
phenyl groups) can oxidize. This can lead to cross-linking of the polymer chains, causing an
increase in viscosity and eventually the formation of gel-like or solid deposits. The phenyl
groups in DO 710 significantly inhibit this process compared to standard silicone fluids.

The lubrication mechanism of DO 710 at high temperatures relies on the formation of a stable,
thin lubricating film on the metal surfaces. This film reduces friction and wear. The fluid's low
volatility and high viscosity index ensure that an effective lubricating film is maintained even at
high operating temperatures.[14]

High-Temperature Lubrication and Degradation Pathway
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Caption: High-temperature lubrication and degradation pathways of DO 710.
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Experimental Workflow for Lubricant Evaluation
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Caption: Experimental workflow for evaluating DO 710 performance.

Safety and Handling

o Always refer to the Safety Data Sheet (SDS) for DO 710 before use.
o Use appropriate personal protective equipment (PPE), including gloves and safety glasses.
o Ensure adequate ventilation when working with the fluid at high temperatures.

e Store in a cool, dry place in its original sealed container.

Conclusion

DO 710 (DOWSIL™ 710 Fluid) is a high-performance lubricant well-suited for demanding high-
temperature applications. Its robust thermal stability and excellent lubricating properties provide
extended operational life and protection against wear. The experimental protocols provided
herein offer a standardized approach to quantifying its performance, enabling researchers and
professionals to effectively integrate this material into their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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